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Application Notes and Protocols for Researchers
and Scientists
Introduction:

Reglone®, with its active ingredient diquat, is a non-selective, contact herbicide and desiccant

widely utilized in agricultural research for rapid weed control and pre-harvest crop dry-down.[1]

[2][3][4] Its fast-acting nature and lack of soil residual activity make it a valuable tool in

experimental field settings where precise timing and control are paramount.[2] This guide

provides detailed application notes and protocols for the effective and safe use of Reglone® in

research plots, tailored for professionals in drug development and agricultural science.

Reglone® works by inhibiting Photosystem I in green plant tissue, leading to the production of

superoxides that destroy cell membranes and cause rapid desiccation.[1][3] This mode of

action is light-dependent and requires thorough coverage for optimal efficacy.[3]

Safety Precautions and Personal Protective
Equipment (PPE)
All personnel handling and applying Reglone® must adhere to strict safety protocols to

minimize exposure risks. Diquat dibromide can be harmful if inhaled or swallowed and can

cause moderate eye irritation.[5][6]
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Required Personal Protective Equipment (PPE):

Coveralls: Worn over a short-sleeved shirt and short pants.[5][7]

Chemical-resistant gloves: Made of any waterproof material.[5][7]

Shoes plus socks.[7]

Protective eyewear: Goggles or a face shield.[5][7]

Chemical-resistant headgear: For overhead exposure.[5][7]

Chemical-resistant apron: When mixing, loading, and cleaning equipment.[5]

Handling and Decontamination Procedures:

Wash hands thoroughly before eating, drinking, chewing gum, using tobacco, or using the

toilet.[1][5]

Remove clothing/PPE immediately if the pesticide gets inside. Wash thoroughly and put on

clean clothing.[1][5]

Remove PPE immediately after handling the product. Wash the outside of gloves before

removing. As soon as possible, wash thoroughly and change into clean clothing.[1][5][8]

Do not enter or allow worker entry into treated areas during the restricted-entry interval (REI)

of 24 hours.[1][9]

Data Presentation: Application Rates and Pre-
Harvest Intervals
The following tables summarize recommended application rates for weed control and

desiccation in various crops commonly used in experimental settings. Rates may need to be

adjusted based on weed density, crop canopy, and environmental conditions.

Table 1: Reglone® Application Rates for Weed Control and Desiccation
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Crop
Application
Timing

Application
Rate (L/acre)

Water Volume
(gal/acre)

Notes

Potatoes

For vine killing,

at least two

weeks before

harvest.[2]

0.5 - 1.4

(Ground) 0.7 -

0.9 (Aerial)

20 (Ground) 5

(Aerial)

Use higher rates

for dense vines.

A split application

may be effective.

[2] Do not apply

to drought-

stressed

potatoes.[2]

Pulse Crops

(Lentils, Dry

Beans,

Soybeans, Peas)

When the crop

has reached

maturity.

0.5 - 0.7

(Ground) 0.7 -

0.9 (Aerial)

20 (Ground) 5

(Aerial)

Application

timing is critical

to avoid yield

and quality loss.

[10] For peas,

apply when the

average moisture

content is no

more than 45%.

[2]

Canola, Mustard,

Flax

When the crop

has 90% brown

seeds throughout

the plants.[11]

0.5 - 0.7

(Ground) 0.7 -

0.9 (Aerial)

20 (Ground) 5

(Aerial)

Applying too

early can cause

pod shattering

and yield loss.

[10]

Sunflowers

When the back

of the head is

yellow and bracts

are browning.

0.5 - 0.7

(Ground) 0.7 -

0.9 (Aerial)

20 (Ground) 5

(Aerial)

Reglone® works

well on

sunflowers for

desiccation.[10]

Non-Crop Areas
For general

weed control.
1.5 - 2 pints 15

Retreatment may

be necessary for

established

weeds.[1]
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Table 2: Pre-Harvest Intervals (PHI) Following Reglone® Application

Crop Pre-Harvest Interval (Days)

Potatoes 24 hours[2]

Pulse Crops 4 - 10 days, depending on weather and crop[2]

Soybeans Direct combine when ready[2]

Dry Beans Direct combine when ready[2]

Rice 5 days[12]

Experimental Protocols
Protocol for Evaluating Herbicide Efficacy in
Experimental Plots
This protocol outlines a standard method for assessing the efficacy of Reglone® on target

weed species in a controlled experimental setting.

Objective: To determine the effective dose-response of Reglone® on selected weed species

and to assess any potential phytotoxicity on the experimental crop.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) is recommended to account for field

variability.[13][14]

Replicates: A minimum of four replicates per treatment.[13]

Plot Size: Dependent on the crop and application equipment, but should be large enough to

minimize edge effects. Ensure untreated buffer rows between plots to prevent spray drift.[14]

Treatments:

Untreated Control

Reglone® at various rates (e.g., 0.5x, 1x, 1.5x, 2x the recommended label rate)
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Reference herbicide (optional)

Materials and Equipment:

Reglone® herbicide

Non-ionic surfactant (adjuvant)[1][10]

Calibrated research plot sprayer with flat-fan nozzles[1]

Personal Protective Equipment (as per Section 1)

Weed density and biomass measurement tools (e.g., quadrats, scales)

Data collection sheets or electronic device

Procedure:

Site Selection and Preparation: Choose a site with a uniform distribution of the target weed

species. Prepare the seedbed and plant the experimental crop according to standard

practices for the region.

Treatment Preparation:

Calibrate the sprayer to deliver the desired water volume per acre.

Prepare the spray solutions for each treatment, ensuring accurate measurement of

Reglone® and the non-ionic surfactant. Use clean water, as dirty or muddy water can

reduce efficacy.[5][10]

Application:

Apply treatments at the appropriate weed and crop growth stage. For optimal results with

Reglone®, apply at dusk or on a cloudy day to allow for better uptake before desiccation

occurs.[15]

Ensure thorough coverage of the target weeds.[1]
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Record environmental conditions (temperature, humidity, wind speed) at the time of

application.

Data Collection:

Weed Control Efficacy: Assess weed control at set intervals (e.g., 3, 7, 14, and 28 days

after treatment). This can be done through visual ratings (e.g., 0-100% control) or by

measuring weed density and biomass within quadrats placed randomly in each plot.

Crop Phytotoxicity: Visually assess the crop for any signs of injury (e.g., chlorosis,

necrosis, stunting) at the same intervals as weed control assessments.

Yield Data: At crop maturity, harvest the plots and measure the yield to determine the

impact of the treatments.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

Analysis of Variance - ANOVA) to determine significant differences between treatments.

Visualizations
Mechanism of Action: Diquat's Disruption of
Photosystem I
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Caption: Reglone (diquat) mode of action in disrupting Photosystem I.

Experimental Workflow for Herbicide Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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